4-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-(3,5-dimethylpyrazol-1-yl)-4-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-3-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C21H22N6O3/c1-12-10-13(2)27(25-12)21-24-17-5-3-4-16(17)20(30)26(21)11-18(28)23-15-8-6-14(7-9-15)19(22)29/h6-10H,3-5,11H2,1-2H3,(H2,22,29)(H,23,28)
• InChI Key: CMAWVRFCUATTQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2CC(=O)NC4=CC=C(C=C4)C(=O)N)C
• Molecular Formula: C21H22N6O3
• Molecular Weight: 406.4 g/mol

Description

The compound “4-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamido)benzamide” is a complex organic molecule. Pyrazole derivatives, such as this compound, are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. The presence of the pyrazole nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety.

Scientific Research Applications

Antimicrobial Applications

Research on compounds structurally related to 4-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamido)benzamide has shown promising antimicrobial properties. For instance, studies have synthesized new derivatives based on pyrazole and pyrimidine scaffolds, demonstrating significant antimicrobial activity. These findings suggest potential applications in developing new antimicrobial agents targeting resistant bacterial strains (Gouda et al., 2010; Deohate & Palaspagar, 2020).

Insecticidal and Antitumor Activities

Some derivatives have been evaluated for their insecticidal and antibacterial potential, hinting at their utility in agricultural pest management and as leads for developing new antibacterial agents. This underscores the compound's relevance in research aimed at addressing both agricultural pests and bacterial infections (Deohate & Palaspagar, 2020). Additionally, novel pyrazolopyrimidines derivatives have been synthesized and shown to possess anticancer and anti-5-lipoxygenase agents, indicating potential applications in cancer therapy and inflammation control (Rahmouni et al., 2016).

Synthesis and Biological Evaluation

The synthesis of novel derivatives and their biological evaluation underlines the compound's utility in medicinal chemistry. By exploring the biological activities of these compounds, researchers can identify new therapeutic agents with potential applications in treating various diseases. This approach highlights the significance of synthetic chemistry in drug discovery and the development of new treatments for infectious diseases and cancer (Fahim et al., 2019).

Mechanism of Action

Target of Action

The compound, also known as 4-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-3-yl]acetamido}benzamide, has been found to exhibit potent antileishmanial and antimalarial activities . The primary targets of this compound are Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . These organisms are the causative agents of leishmaniasis and malaria, respectively .

Mode of Action

The compound interacts with its targets by inhibiting their growth and proliferation. The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of the compound .

Result of Action

The compound exhibits superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .